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Compound of Interest

Compound Name:
(2-Nitrophenyl)(3-

nitrophenyl)methanone

Cat. No.: B11852003

Get Quote

Technical Guide: 2,3'-Dinitrobenzophenone
Melting Point, Solubility, and Isomeric Management
Executive Summary
2,3'-Dinitrobenzophenone (also known as o,m'-dinitrobenzophenone) is an asymmetric nitro-

aromatic compound primarily encountered as a persistent byproduct in the nitration of

benzophenone. Unlike the symmetric 3,3'-isomer (MP: 152–157°C), which is a key

intermediate for high-performance polymers and pharmaceuticals, the 2,3'-isomer is rarely

isolated in pure form.

This guide focuses on its identification, physical behavior relative to the major isomer, and the

nucleophilic aromatic substitution (SNAr) protocols required to remove it from crude mixtures.

Chemical Identity & Structural Analysis[1][2][3][4]
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Property Data

Chemical Name 2,3'-Dinitrobenzophenone

Synonyms
o,m'-Dinitrobenzophenone; (2-nitrophenyl)(3-

nitrophenyl)methanone

Molecular Formula C₁₃H₈N₂O₅

Molecular Weight 272.21 g/mol

Key Structural Feature

Asymmetric nitro substitution: One ring is ortho-

substituted (2-position), the other is meta-

substituted (3'-position).

CAS Number

Not individually listed in major commercial

catalogs; typically indexed under the mixture

CAS or as a generic dinitrobenzophenone

isomer.

Structural Impact on Properties[1]
Symmetry: The 2,3'-isomer lacks the C2 symmetry of the 3,3'-isomer. This asymmetry

disrupts crystal lattice packing, leading to a lower melting point and higher solubility in

organic solvents compared to the 3,3'-isomer.

Reactivity: The nitro group at the 2-position (ortho to the carbonyl) is sterically strained and

electronically activated for nucleophilic attack, a feature absent in the stable 3,3'-isomer.

Physical Properties Data
Due to its status as an impurity, specific data for pure 2,3'-dinitrobenzophenone is scarce. The

values below contrast it with the major 3,3'-isomer to aid in identification and separation.
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Property
3,3'-Dinitrobenzophenone
(Target)

2,3'-Dinitrobenzophenone
(Impurity)

Melting Point 152 – 157 °C [1, 2]

< 140 °C (Inferred)(Typically

exists in the low-melting

eutectic fraction of crude

mixtures)

Solubility (Ethanol)
Sparingly soluble

(Cold)Soluble (Hot)

More Soluble(Remains in

mother liquor during

recrystallization)

Solubility (Acetone) Soluble Highly Soluble

Reactivity (SNAr) Inert to mild alkoxides
Reactive(Forms soluble

alkoxy-derivatives)

Critical Insight: The melting point of the crude nitration product (often 120–135°C) is depressed

specifically due to the presence of the 2,3' and 2,4' isomers.

Synthesis & Formation Mechanism[6]
The synthesis of dinitrobenzophenones involves the electrophilic aromatic substitution

(nitration) of benzophenone. The carbonyl group is a meta-director, favoring the 3,3'-isomer.

However, high-temperature or vigorous nitration conditions lead to "over-nitration" or non-

selective attack, producing ortho-substituted byproducts.

Reaction Pathway Diagram
The following diagram illustrates the bifurcation between the stable target and the reactive

impurity.
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Figure 1: Formation pathway of dinitrobenzophenone isomers. The 2,3'-isomer arises from

nitration at the ortho-position of the second ring.

Separation & Purification Protocol
The standard recrystallization method is often insufficient to remove the 2,3'-isomer to

pharmaceutical standards (>99.5%). Instead, a chemical purification method exploiting the

lability of the ortho-nitro group is recommended.

Mechanism: Selective Alkoxylation
The 2-nitro group in 2,3'-dinitrobenzophenone is susceptible to nucleophilic displacement by

alkoxides (e.g., methoxide), converting it into an ether. The 3,3'-isomer, lacking ortho or para

activation, remains unreacted.

Reaction:

The resulting methoxy derivative is highly soluble in alcohols and is easily washed away,

leaving pure 3,3'-DNBP.

Step-by-Step Purification Workflow
Crude Dissolution: Suspend the crude dinitrobenzophenone mixture (containing 3,3' and

2,3') in Isobutanol or Ethanol (approx. 3-4 volumes).

Reagent Addition: Add Sodium Methoxide (0.1 - 0.5 equivalents based on impurity level) or

Sodium Hydroxide pellets.

Reflux: Heat the mixture to reflux (80–100°C) for 2–5 hours.
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Checkpoint: Monitor by HPLC. The 2,3'-isomer peak should disappear, replaced by the

more polar alkoxy-derivative peak.

Cooling & Crystallization: Cool the mixture slowly to 20°C.

Filtration: Filter the slurry.

Solid Cake: Contains pure 3,3'-Dinitrobenzophenone.

Filtrate (Mother Liquor): Contains the dissolved 2-alkoxy-3'-nitrobenzophenone and other

soluble impurities.

Wash: Wash the cake with cold methanol and water to remove residual salts (NaNO₂).
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(3,3' + 2,3' Isomers)

Reflux (80-100°C)
Selective reaction of 2,3'-isomer

Add NaOH / Alcohol
(Nucleophilic Attack)

Cooling & Crystallization
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Insoluble Product
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Figure 2: Chemical purification workflow for removing 2,3'-dinitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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